Cas no 2111517-83-8 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid)

3-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a tert-butyl group at the 3-position of the pyrazole ring, enhancing steric hindrance and influencing reactivity. The butanoic acid side chain provides versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. This compound exhibits stability under standard conditions and is compatible with a range of organic transformations. Its unique substitution pattern may contribute to selective binding in biologically active molecules, offering utility in the development of novel inhibitors or ligands. Suitable for controlled reactions, it is typically handled under inert conditions to preserve integrity.

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid structure

2111517-83-8 structure

Product Name:3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid

CAS No:2111517-83-8

MF:C₁₂H₂₀N₂O₂

MW:224.299403190613

CID:5823252

PubChem ID:83839459

Update Time:2025-06-07

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid
- 2111517-83-8
- EN300-1731221
- Inchi： 1S/C12H20N2O2/c1-8(6-10(15)16)9-7-14(5)13-11(9)12(2,3)4/h7-8H,6H2,1-5H3,(H,15,16)
- InChI Key： WEIKVOAGMDCRME-UHFFFAOYSA-N
- SMILES： OC(CC(C)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

Exact Mass: 224.152477885g/mol
Monoisotopic Mass: 224.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.1Å²

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>

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Enamine	EN300-1731221-0.05g	3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid	2111517-83-8	0.05g	$1224.0	2023-09-20
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